Cas no 14434-67-4 (Nickel,bis(hexahydro-1H-azepine-1-carbodithioato-kS1,kS'1)-, (SP-4-1)-)

• Product Name: Nickel,bis(hexahydro-1H-azepine-1-carbodithioato-kS1,kS'1)-, (SP-4-1)-
• CAS No: 14434-67-4
• MF: C₁₄H₂₄N₂NiS₄
• MW: 407.307159423828
• CID: 142384
• PubChem ID: 14299763
• Update Time: 2025-04-19

Nickel,bis(hexahydro-1H-azepine-1-carbodithioato-kS1,kS'1)-, (SP-4-1)- Chemical and Physical Properties

Names and Identifiers

• Nickel,bis(hexahydro-1H-azepine-1-carbodithioato-kS1,kS'1)-, (SP-4-1)-
• 1H-Azepine-1-carbodithioicacid, hexahydro-, nickel complex
• Bis(hexamethylenedithiocarbamato)nickel
• Nickel, bis(hexahydro-1H-azepine-1-carbodithioato-kS,kS')-, (SP-4-1)- (9CI)
• Nickel, bis(hexahydro-1H-azepine-1-carbodithioato-S,S')-,(SP-4-1)-
• Nickel,bis(hexahydro-1H-azepine-1-carbodithioato)- (7CI,8CI)
• Nickel, bis(hexahydro-1H-azepine-1-carbodithioato-kappaS1,kappaS'1)-, (SP-4-1)-
• 14434-67-4
• Nickel, bis(hexahydro-1H-azepine-1-carbodithioato-kappaS,kappaS')-, (SP-4-1)-

• Inchi： 1S/2C7H13NS2.Ni/c2*9-7(10)8-5-3-1-2-4-6-8;/h2*1-6H2,(H,9,10);/q;;+2/p-2
• InChI Key： SPCIBCHPXMBMTG-UHFFFAOYSA-L
• SMILES： [Ni+2].[S-]C(N1CCCCCC1)=S.[S-]C(N1CCCCCC1)=S

Computed Properties

• Exact Mass: 406.017575g/mol
• Monoisotopic Mass: 406.017575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų